Cas no 887582-01-6 (Benzenemethanamine,2,4-dimethoxy-3-methyl-)

• Product Name: Benzenemethanamine,2,4-dimethoxy-3-methyl-
• CAS No: 887582-01-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 713317
• PubChem ID: 53416168
• Update Time: 2023-10-31

Benzenemethanamine,2,4-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2,4-dimethoxy-3-methyl-
• (2,4-dimethoxy-3-methylphenyl)methanamine
• 2,4-DIMETHOXY-3-METHYLBENZYLAMINE
• 887582-01-6
• DTXSID70697128
• 1-(2,4-Dimethoxy-3-methylphenyl)methanamine
• AKOS006285693

• MDL： MFCD07786702
• Inchi： 1S/C10H15NO2/c1-7-9(12-2)5-4-8(6-11)10(7)13-3/h4-5H,6,11H2,1-3H3
• InChI Key： OPQZRWOPFHFMPU-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C=CC=1CN)OC

Computed Properties

• Exact Mass: 181.11
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5A^2